Cas no 1209235-76-6 (3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide)

• Product Name: 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide
• CAS No: 1209235-76-6
• MF: C₂₁H₂₁N₃O
• MW: 331.410944700241
• CID: 5857448
• PubChem ID: 45536423
• Update Time: 2025-06-26

3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide
• 1209235-76-6
• 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• AKOS025061042
• F5323-0289
• 3,4-dimethyl-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• 3,4-dimethyl-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide

• Inchi： 1S/C21H21N3O/c1-14-11-12-16(13-15(14)2)21(25)22-20-18-9-6-10-19(18)23-24(20)17-7-4-3-5-8-17/h3-5,7-8,11-13H,6,9-10H2,1-2H3,(H,22,25)
• InChI Key： OUVHVIPXLQREKW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C)C=1)NC1=C2C(CCC2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 331.168462302g/mol
• Monoisotopic Mass: 331.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide

3,4-Dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide: A Novel Compound for Targeted Therapeutic Applications

3,4-Dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide, with the CAS number 1209235-76-6, represents a promising candidate in the field of pharmaceutical research. This compound belongs to the class of benzamide derivatives, characterized by their structural complexity and potential for diverse biological activities. Recent studies have highlighted its unique molecular framework, which combines aromatic rings with heterocyclic systems, offering novel opportunities for drug development.

The 3,4-dimethyl substituents on the benzamide core play a critical role in modulating the compound's physicochemical properties. These methyl groups enhance hydrophobic interactions, potentially improving the molecule's ability to penetrate biological membranes. The 2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl group introduces additional complexity, featuring a five-membered cyclopentacpyrazole ring fused with a phenyl ring. This structural element is noteworthy for its potential to engage in specific protein-ligand interactions, particularly in enzyme inhibition pathways.

Recent advancements in computational chemistry have provided insights into the molecular dynamics of 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide. Molecular docking studies suggest that this compound may bind to key targets such as COX-2 and 5-LOX, enzymes implicated in inflammatory responses. These findings align with the growing interest in developing selective inhibitors for chronic inflammatory diseases.

Experimental data from in vitro assays demonstrate that 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide exhibits significant anti-inflammatory activity. In particular, its ability to suppress the production of pro-inflammatory cytokines such as IL-6 and TNF-α has been validated through cell culture experiments. These results are particularly relevant given the increasing prevalence of inflammatory disorders and the need for more effective therapeutic options.

Structural analysis of 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide reveals a unique combination of functional groups that may contribute to its pharmacological profile. The presence of both aromatic and heterocyclic moieties suggests potential interactions with multiple biological targets, which is a key consideration in the design of multifunctional drugs. This structural diversity also opens avenues for further chemical modifications to optimize therapeutic efficacy.

Recent research has focused on the synthesis and characterization of 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide using advanced organic methodologies. These studies have demonstrated the feasibility of scalable synthesis routes, which is essential for transitioning from laboratory research to potential clinical applications. The compound's stability under various reaction conditions further supports its viability for pharmaceutical development.

The potential therapeutic applications of 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide extend beyond anti-inflammatory effects. Preliminary studies suggest its ability to modulate signaling pathways involved in cell proliferation and apoptosis, making it a candidate for investigations in oncology. These findings underscore the importance of exploring its biological activities in diverse disease models.

Further research is needed to fully elucidate the pharmacokinetic and toxicological profiles of 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide. Understanding its metabolic pathways and potential side effects will be critical for its development as a therapeutic agent. Ongoing studies are also evaluating its efficacy in preclinical models of inflammatory diseases, with promising results indicating its potential as a novel treatment option.

In conclusion, 3,4-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide represents an innovative compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further investigation. Continued research into its therapeutic applications will be essential for advancing its development as a novel treatment option for various medical conditions.